Cas no 882867-63-2 (4-(4-fluorophenylthio)benzaldehyde)

• Product Name: 4-(4-fluorophenylthio)benzaldehyde
• CAS No: 882867-63-2
• MF: C₁₃H₉FOS
• MW: 232.273365736008
• CID: 2152546
• PubChem ID: 10561543
• Update Time: 2025-04-21

4-(4-fluorophenylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenylthio)benzaldehyde
• 4-(4-fluorophenylsulfanyl)benzaldehyde
• 882867-63-2
• DB-348672
• IZIYXPXYNMHISJ-UHFFFAOYSA-N
• AKOS013114497
• SCHEMBL1465620

• Inchi： 1S/C13H9FOS/c14-11-3-7-13(8-4-11)16-12-5-1-10(9-15)2-6-12/h1-9H
• InChI Key： IZIYXPXYNMHISJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 232.03581424Da
• Monoisotopic Mass: 232.03581424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų